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Cat. No.: B1206052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tributylmethylammonium chloride (TMBAC), a quaternary ammonium compound, sees

application in various industrial and research settings.[1] Understanding its safety profile and

potential hazards is paramount for ensuring the well-being of laboratory and manufacturing

personnel. This technical guide provides an in-depth overview of the safety, hazards, and

toxicological properties of tributylmethylammonium chloride, with a focus on data relevant to

researchers and professionals in drug development.

Physicochemical Properties
A summary of the key physicochemical properties of tributylmethylammonium chloride is

presented in Table 1. This data is essential for understanding its behavior under various

experimental and storage conditions.

Table 1: Physicochemical Properties of Tributylmethylammonium Chloride
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Property Value Reference(s)

Molecular Formula C₁₃H₃₀ClN [1]

Molecular Weight 235.84 g/mol [1]

CAS Number 56375-79-2 [1]

Appearance
Crystals or colorless to orange

viscous liquid
[2]

Melting Point 95-99 °C [1]

Boiling Point 152 °C [2]

Density 0.964 g/mL at 25 °C [2]

Vapor Pressure 7.9 mmHg at 25 °C [2]

Refractive Index n20/D 1.4682 [2]

Hazard Identification and Classification
Tributylmethylammonium chloride is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are summarized in Table 2.

Table 2: GHS Hazard Classification for Tributylmethylammonium Chloride
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Hazard Class Hazard Category Hazard Statement Reference(s)

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
[3]

Skin Irritation Category 2
H315: Causes skin

irritation
[3]

Serious Eye Irritation Category 2
H319: Causes serious

eye irritation
[3]

Hazardous to the

aquatic environment,

long-term hazard

Chronic 2

H411: Toxic to aquatic

life with long lasting

effects

[3]

Toxicological Profile
The toxicological data for tributylmethylammonium chloride indicates potential for harm

upon acute exposure. A summary of available quantitative toxicological data is provided in

Table 3.

Table 3: Acute Toxicity Data for Tributylmethylammonium Chloride

Test Species Route Value Reference(s)

LD50 Rat Oral 933 mg/kg [4]

LD50 Rabbit Dermal >2000 mg/kg [4]

Potential Mechanisms of Toxicity
While specific signaling pathways for tributylmethylammonium chloride are not extensively

elucidated in the literature, the toxicity of quaternary ammonium compounds (QACs) is

generally attributed to several key mechanisms:

Cell Membrane Disruption: The cationic nature of QACs allows them to interact with and

disrupt the negatively charged cell membranes, leading to increased permeability and

potential cell death.[5][6][7]
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Induction of Oxidative Stress: QACs can generate reactive oxygen species (ROS), leading to

oxidative stress and subsequent damage to cellular components.[5]

Mitochondrial Dysfunction: Studies on related compounds suggest that QACs can impair

mitochondrial function, affecting cellular energy metabolism.[8][9][10][11][12]

Curare-like Effects: Some quaternary ammonium compounds have been noted to have

curare-like depolarizing properties, potentially leading to neuromuscular effects.[13]

A diagram illustrating these potential toxicity pathways is provided below.
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Caption: Potential toxicity pathways of tributylmethylammonium chloride.

Experimental Protocols
Detailed methodologies for key toxicological assessments are crucial for the interpretation and

replication of safety data. The following sections outline the protocols for acute oral and dermal

toxicity, as well as skin and eye irritation studies, based on standardized guidelines.

Acute Oral Toxicity - Rat
Test Guideline: OECD Guideline 423 (Acute Toxic Class Method).[14][15]

Species: Wistar or Sprague-Dawley rats.[14][15]
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Animal Housing: Animals are housed in controlled conditions with a 12-hour light/dark cycle

and access to standard diet and water ad libitum, except for a fasting period before dosing.

[14]

Dosing Procedure:

Animals are fasted for at least 16 hours prior to administration of the test substance.[14]

The test substance is administered as a single oral dose by gavage.[14]

A starting dose (e.g., 300 mg/kg) is administered to a group of 3 female animals.[14]

Based on the outcome (mortality or survival), the dose for the next group of animals is

adjusted up or down.[14]

Observations:

Animals are observed for clinical signs of toxicity and mortality several times on the day of

administration and at least once daily for 14 days.[14]

Body weight is recorded shortly before administration and weekly thereafter.[14]

Pathology: At the end of the observation period, all surviving animals are euthanized and

subjected to a gross necropsy.[14]

Acute Dermal Toxicity - Rabbit
Test Guideline: OECD Guideline 402.

Species: New Zealand White rabbits.

Preparation of Animals:

Approximately 24 hours before the test, the fur is clipped from the dorsal/flank area of the

animals.[13]

Only animals with healthy, intact skin are used.[13]

Dosing Procedure:
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The test substance is applied uniformly to the clipped skin at a dose of 2000 mg/kg body

weight.

The application site is covered with a porous gauze patch and secured with non-irritating

tape for 24 hours (semi-occlusive dressing).[13]

A collar is fitted to prevent ingestion of the test substance.[13]

Observations:

Animals are observed for signs of toxicity and mortality immediately after dosing, at 30

minutes, 1, 2, and 4 hours, and then daily for 14 days.[13]

The application site is examined for signs of dermal irritation.[13]

Body weight is recorded on days 0, 7, and 14.[13]

Pathology: All animals are euthanized at the end of the study and subjected to a gross

necropsy.[13]

Skin Irritation - Rabbit
Test Guideline: OECD Guideline 404.[8]

Species: New Zealand White rabbits.[8]

Preparation of Animals: The fur is clipped from the dorsal area 24 hours before the test.

Dosing Procedure:

0.5 mL of the test substance is applied to a small area of the clipped skin.[8]

The application site is covered with a gauze patch (semi-occlusive application) for 4 hours.

[8]

Observations:

The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch

removal.[8]
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Dermal reactions are scored according to a standardized grading system.[8]

A workflow for a typical in vivo skin irritation test is depicted below.

Start: Animal Preparation
(Clipping Fur)

Application of Test Substance
(0.5 mL, 4 hr semi-occlusive)

Observation Period
(1, 24, 48, 72 hrs)

Scoring of Dermal Reactions
(Erythema & Edema)

Hazard Classification

End of Study

Click to download full resolution via product page

Caption: Workflow for an in vivo skin irritation study.

Eye Irritation
Due to ethical considerations, in vitro methods are now widely used to assess eye irritation

potential.
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Test Guideline: OECD Guideline 492 (Reconstructed human Cornea-like Epithelium (RhCE)

Test Method).[16]

Test System: A three-dimensional reconstructed human cornea-like epithelial tissue model.

[16]

Procedure:

The test substance is applied topically to the surface of the RhCE tissue.[17]

After a defined exposure period, the tissue is rinsed.

Cell viability is measured using a quantitative assay (e.g., MTT assay).[18]

Classification: The reduction in cell viability compared to negative controls is used to classify

the substance's eye irritation potential.[16]

Handling and Safety Precautions
Given the hazardous properties of tributylmethylammonium chloride, strict adherence to

safety protocols is mandatory.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[3]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.[3]

Respiratory Protection: In case of insufficient ventilation or potential for aerosol generation,

use a NIOSH-approved respirator.[4]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[8]

Handling and Storage
Avoid contact with skin and eyes.[8]
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Do not breathe dust, fumes, or vapors.[5]

Keep container tightly closed in a dry and well-ventilated place.[8]

Store away from incompatible materials such as strong oxidizing agents.[4]

First Aid Measures
In case of exposure, immediate action is crucial.

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.[8]

After Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of

soap and water. Seek medical attention.[8]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[5]

After Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[8]

Environmental Hazards
Tributylmethylammonium chloride is classified as toxic to aquatic life with long-lasting

effects.[3] Therefore, it is imperative to prevent its release into the environment. All waste

materials should be disposed of in accordance with local, state, and federal regulations. Do not

allow the substance to enter drains or waterways.

Conclusion
Tributylmethylammonium chloride is a hazardous chemical that requires careful handling

and adherence to stringent safety protocols. It is harmful in contact with skin, causes serious

eye and skin irritation, and is toxic to aquatic life. The primary mechanisms of its toxicity are

believed to involve cell membrane disruption, oxidative stress, and mitochondrial dysfunction.

Researchers and professionals working with this compound must be fully aware of its potential

hazards and take all necessary precautions to minimize exposure and protect themselves and

the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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